2-(4-(tert-butyl)phenylsulfonamido)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-[(4-tert-butylphenyl)sulfonylamino]-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C22H25N3O3S2/c1-22(2,3)18-6-8-19(9-7-18)30(27,28)25-15-21(26)24-13-16-11-17(14-23-12-16)20-5-4-10-29-20/h4-12,14,25H,13,15H2,1-3H3,(H,24,26)
• InChI Key: YOTHUJPFJNRFMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCC(=O)NCC2=CC(=CN=C2)C3=CC=CS3
• Molecular Formula: C22H25N3O3S2
• Molecular Weight: 443.6 g/mol
• CAS No.: 2034442-37-8

Description

2-(4-(tert-butyl)phenylsulfonamido)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H25N3O3S2 and its molecular weight is 443.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hydrogen-bonding Patterns and Structural Analyses

Research on substituted N-benzyl-N-(3-tert-butyl-1-phenyl-1H-pyrazol-5-yl)acetamides reveals insights into hydrogen-bonding patterns which are crucial for understanding the molecular interactions and stability of similar compounds. These studies focus on how specific structural features contribute to the formation of molecular chains and sheets through hydrogen bonding, offering valuable information for designing compounds with desired properties (López et al., 2010).

Synthesis and Modification for Anticancer Properties

Another area of research involves the synthesis and modification of molecules for enhanced anticancer effects. For example, studies on N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide derivatives highlight efforts to improve anticancer activity and reduce toxicity, providing a framework for the development of potent anticancer agents with lower side effects (Wang et al., 2015).

Enzyme Inhibition for Therapeutic Applications

Research into compounds acting as inhibitors for specific enzymes, such as carbonic anhydrases, presents another potential application. Sulfonamide derivatives, structurally similar to the compound , have been investigated for their ability to inhibit carbonic anhydrase, an enzyme involved in various physiological processes. These inhibitors have potential applications in treating conditions like glaucoma, epilepsy, and obesity, showcasing the therapeutic relevance of such compounds (Carta et al., 2017).

Antimicrobial and Antifungal Activities

The synthesis and characterization of various derivatives, including those incorporating pyridine and sulfonamide moieties, demonstrate significant antimicrobial and antifungal activities. This research suggests that modifying specific structural elements of these compounds can lead to enhanced biological activities, offering a path for the development of new antimicrobial agents (Ugwu & Okoro, 2014).